Cas no 2171485-78-0 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-indol-5-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-indol-5-yl)carbamoylpropanoic acid
• CAS No: 2171485-78-0
• MF: C₂₇H₂₃N₃O₅
• MW: 469.488626718521
• CID: 5777353
• PubChem ID: 165722208
• Update Time: 2025-06-14

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-indol-5-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1481488
• 2171485-78-0
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(1H-indol-5-yl)carbamoyl]propanoic acid
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-indol-5-yl)carbamoylpropanoic acid

• Inchi： 1S/C27H23N3O5/c31-25(32)14-24(26(33)29-17-9-10-23-16(13-17)11-12-28-23)30-27(34)35-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-13,22,24,28H,14-15H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： DGDNIPXRMVYUCQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC2=C(C=CN2)C=1)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 469.16377084g/mol
• Monoisotopic Mass: 469.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 121Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-indol-5-yl)carbamoylpropanoic acid

Recent Advances in the Study of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-indol-5-yl)carbamoylpropanoic acid (CAS: 2171485-78-0)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-indol-5-yl)carbamoylpropanoic acid (CAS: 2171485-78-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel peptide-based drugs and targeted therapies. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, providing valuable insights for researchers in the field.

One of the key areas of research involving this compound is its role as a building block in solid-phase peptide synthesis (SPPS). The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group is widely used in SPPS due to its stability and ease of removal under mild conditions. The indole moiety, derived from tryptophan, is known for its involvement in protein-protein interactions and signaling pathways. Recent studies have demonstrated that the incorporation of this compound into peptide sequences can enhance binding affinity and selectivity for specific biological targets, making it a valuable tool in drug discovery.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacokinetic properties of peptides containing 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-indol-5-yl)carbamoylpropanoic acid. The study revealed that the compound improves the stability and bioavailability of peptide drugs, addressing one of the major challenges in peptide-based therapeutics. Additionally, the compound's ability to modulate enzyme activity and receptor binding was highlighted, suggesting its potential as a scaffold for designing enzyme inhibitors or receptor agonists/antagonists.

Another significant development involves the use of this compound in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides while offering improved metabolic stability and membrane permeability. A recent Nature Communications article reported the successful application of this compound in the design of peptidomimetics targeting G-protein-coupled receptors (GPCRs), a class of receptors implicated in numerous diseases. The study demonstrated that the incorporation of the indole-containing scaffold led to enhanced receptor binding and signaling modulation, paving the way for new therapeutic strategies.

Furthermore, computational studies have provided insights into the molecular interactions of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-indol-5-yl)carbamoylpropanoic acid with biological targets. Molecular docking and dynamics simulations have revealed favorable binding energies and interaction patterns, supporting its potential as a versatile building block in drug design. These findings are particularly relevant for the development of targeted therapies for cancer, neurodegenerative diseases, and infectious diseases.

In conclusion, the compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-indol-5-yl)carbamoylpropanoic acid (CAS: 2171485-78-0) represents a promising avenue for research in chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for peptide synthesis, drug discovery, and therapeutic development. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in the design of next-generation therapeutics.